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Compound of Interest

Compound Name: 4-Fluoro-3-nitrophenol

Cat. No.: B1340275

CAS Number: 2105-96-6

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and drug development professionals on 4-Fluoro-3-nitrophenol. This versatile fluorinated
aromatic compound is a valuable building block in medicinal chemistry and organic synthesis,

offering unique reactivity for the development of novel therapeutic agents and other complex
molecules.

Physicochemical and Spectroscopic Data

4-Fluoro-3-nitrophenol is a solid at room temperature with the following key properties:
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Property Value Reference(s)
CAS Number 2105-96-6 [1]
Molecular Formula CeHaFNO3 [1]
Molecular Weight 157.10 g/mol [1]
Appearance Palle yellow to yellow-brown
solid
Melting Point 78-81 °C
Boiling Point 304.9 °C at 760 mmHg
Density 1.511 g/cm3
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Synthesis of 4-Fluoro-3-nitrophenol

The primary synthetic route to 4-Fluoro-3-nitrophenol involves the electrophilic nitration of 4-
fluorophenol. The following is a representative experimental protocol based on analogous
procedures for the nitration of fluorinated aromatic compounds.[2][3][4]

Reaction:
Caption: Logical workflow for kinase inhibitor synthesis.

This diagram illustrates the initial reduction of 4-Fluoro-3-nitrophenol to the corresponding
aniline. This key intermediate can then undergo various coupling reactions with a heterocyclic
core, a common motif in kinase inhibitors, to generate the final drug candidate. The specific
nature of the heterocyclic core and the coupling chemistry would be tailored to target a specific
kinase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340275#4-fluoro-3-nitrophenol-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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